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Compound of Interest

1-Bromo-3-methoxy-2-
Compound Name:
methylpropane

cat. No.: B3213850

Technical Support Center: 1-Bromo-3-methoxy-
2-methylpropane

Disclaimer: The information provided in this document is intended for trained professionals in
research and development. It is not a substitute for a comprehensive Safety Data Sheet (SDS)
and institutional safety protocols. Always consult the specific SDS for 1-Bromo-3-methoxy-2-
methylpropane (CAS No. 112889-79-9) before use and adhere to all local and institutional
safety regulations.

Section 1: Physical and Chemical Properties

Quantitative experimental data for 1-Bromo-3-methoxy-2-methylpropane is not readily
available in public literature. The following table summarizes the known computed properties
for 1-Bromo-3-methoxy-2-methylpropane and includes experimental data for the closely
related compound, 1-Bromo-3-methoxypropane, for reference.
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Value (1-Bromo-3-

Value (1-Bromo-3-

Property methoxypropane - for
methoxy-2-methylpropane)
reference)
Molecular Formula C5H11BrO[1] C4H9BrO[2][3]
Molecular Weight 167.04 g/mol [1] 153.02 g/mol [2][3]
CAS Number 112889-79-9[1] 36865-41-5[2][3][4]
Boiling Point Data not available 132-133 °CJ[2]
Density Data not available 1.36 g/cm3[3]
Flash Point Data not available 43 °C[2][3]

Vapor Pressure

Data not available

6.6 hPa (at 20 °C)[3]

pH

Data not available

6-7 (in H20)[3]

Section 2: Hazard Identification and GHS

Classification

1-Bromo-3-methoxy-2-methylpropane is classified with the following hazards:

Causes skin irritation (H315)

Flammable liquid and vapor (H226)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

Section 3: Experimental Protocols

A detailed experimental protocol for specific reactions involving 1-Bromo-3-methoxy-2-

methylpropane is beyond the scope of this handling and safety guide. Below is a general

protocol for the safe handling and use of this substance in a laboratory setting.

General Safe Handling Protocol
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e Preparation and Engineering Controls:

Work in a well-ventilated chemical fume hood.

o

[¢]

Ensure an eyewash station and safety shower are readily accessible.[4]

[¢]

Remove all sources of ignition from the work area.[5]

[e]

Use explosion-proof electrical and ventilating equipment.[4]
o Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.qg., nitrile rubber), a flame-retardant lab
coat, and closed-toe shoes.

o Wear splash-proof safety goggles and a face shield if there is a risk of splashing.

e Handling:

[e]

Ground and bond containers when transferring the material to prevent static discharge.[4]

o

Use only non-sparking tools.[4]

[¢]

Avoid contact with skin and eyes.[5]

[¢]

Avoid inhalation of vapors.[2]

[e]

Keep the container tightly closed when not in use.[4]

e Storage:

[¢]

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4]

[5]

[¢]

Store in a tightly sealed container.[4]

[¢]

Keep away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[2]
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» Disposal:
o Dispose of waste in accordance with local, state, and federal regulations.[4]
o Do not dispose of down the drain.[5]
o Contaminated packaging should be treated as the product itself.

Section 4: Troubleshooting and FAQs

This section addresses potential issues and common questions that may arise during the
handling and use of 1-Bromo-3-methoxy-2-methylpropane.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Action(s)

For Skin: Immediately flush the
affected area with plenty of
water for at least 15 minutes.
Remove contaminated clothing
and wash before reuse. Seek
medical attention if irritation
) ) o persists.[4] For Eyes:
Skin or Eye Irritation Direct contact with the fiquid or Immediately flush eyes with
vapor plenty of water for at least 15

minutes, lifting the upper and
lower eyelids occasionally.
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

[4]

Move the individual to fresh air.

If breathing is difficult, provide

Respiratory Irritation Inhalation of vapors. ) )
oxygen. Seek immediate
medical attention.[4]
Handle with extreme caution in
o a fume hood. Quench the
Unexpected Color Change or Contamination or ) ]
) N reaction carefully if safe to do
Fuming decomposition.

so. Dispose of the material as

hazardous waste.

Ensure the purity of the 1-

. ] o ) ] Bromo-3-methoxy-2-
Difficulty in Achieving Expected  Impure starting material or ) )
i ) ) i . methylpropane. Verify reaction
Reaction Yield improper reaction conditions. o
stoichiometry, temperature,

and solvent.

Frequently Asked Questions (FAQSs)

Q: What are the primary hazards of 1-Bromo-3-methoxy-2-methylpropane? A: The primary
hazards are that it is a flammable liquid and vapor, causes skin and serious eye irritation, and
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may cause respiratory irritation.

Q: What type of personal protective equipment (PPE) should | wear when handling this
chemical? A: At a minimum, you should wear a lab coat, chemical-resistant gloves, and
chemical safety goggles. A face shield and flame-retardant lab coat are recommended if
handling larger quantities or when there is a risk of splashing or fire.

Q: How should | store 1-Bromo-3-methoxy-2-methylpropane? A: Store in a tightly closed
container in a cool, dry, and well-ventilated area, away from ignition sources and incompatible
materials like oxidizing agents and strong bases.[2][4]

Q: What should | do in case of a small spill? A: For a small spill, ensure the area is well-
ventilated and there are no ignition sources. Wear appropriate PPE, absorb the spill with an
inert material (e.g., vermiculite, sand), and place it in a sealed container for hazardous waste
disposal.[4]

Q: How should I dispose of waste 1-Bromo-3-methoxy-2-methylpropane? A: Dispose of the
chemical waste through a licensed hazardous waste disposal company. Do not pour it down
the sink. Follow all local and national regulations for hazardous waste disposal.[4]

Section 5: Visual Workflows
Safe Handling Workflow

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3213850?utm_src=pdf-body
https://mubychem.com/1-bromo-3-methoxypropanemanufacturers.html
https://aksci.com/sds/U570_SDS.pdf
https://aksci.com/sds/U570_SDS.pdf
https://www.benchchem.com/product/b3213850?utm_src=pdf-body
https://aksci.com/sds/U570_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

Work in Fume Hood

A

Don Appropriate PPE

A

Ensure Spill Kit is Ready

A

Remove Ignition Sources

Proceed

Handling
Y

Transfer Chemical

\

Perform Reaction

\

Store Properly

Cleanup <‘S; Disposal

Decontaminate Glassware

A

Dispose of Waste

A

Remove PPE

A

Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-3-methoxy-2-methylpropane.
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Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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